Cas no 2091782-13-5 (3-Bromo-1H-pyrazolo[4,3-b]pyridine-5-carbonitrile)

• Product Name: 3-Bromo-1H-pyrazolo[4,3-b]pyridine-5-carbonitrile
• CAS No: 2091782-13-5
• MF: C₇H₃BrN₄
• MW: 223.029519319534
• CID: 5039809
• PubChem ID: 122173275
• Update Time: 2026-02-28

3-Bromo-1H-pyrazolo[4,3-b]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-pyrazolo[4,3-b]pyridine-5-carbonitrile
• BS-44401
• E74281
• MFCD30528764
• 2091782-13-5
• 3-bromo-2H-pyrazolo[4,3-b]pyridine-5-carbonitrile

• Inchi： 1S/C7H3BrN4/c8-7-6-5(11-12-7)2-1-4(3-9)10-6/h1-2H,(H,11,12)
• InChI Key： ZOQLWKIWJZDDNL-UHFFFAOYSA-N
• SMILES： BrC1=C2C(C=CC(C#N)=N2)=NN1

Computed Properties

• Exact Mass: 221.95411g/mol
• Monoisotopic Mass: 221.95411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.4

Additional information on 3-Bromo-1H-pyrazolo[4,3-b]pyridine-5-carbonitrile

Introduction to 3-Bromo-1H-pyrazolo[4,3-b]pyridine-5-carbonitrile (CAS No. 2091782-13-5)

3-Bromo-1H-pyrazolo[4,3-b]pyridine-5-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2091782-13-5, belongs to the class of pyrazolopyridine derivatives, which are known for their broad spectrum of biological activities. The presence of a bromine substituent at the 3-position and a nitrile group at the 5-position enhances its reactivity and makes it a valuable scaffold for further chemical modifications.

The pyrazolo[4,3-b]pyridine core structure is a fused bicyclic system consisting of a pyrazole ring and a pyridine ring. This configuration imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for drug discovery. The bromine atom at the 3-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct complex molecular architectures.

The nitrile group at the 5-position of the molecule contributes to its overall reactivity and can be further transformed into other functional groups, such as carboxylic acids or amides, through hydrolysis or reduction reactions. These transformations open up numerous possibilities for designing derivatives with enhanced pharmacological properties. The combination of these two reactive sites makes 3-Bromo-1H-pyrazolo[4,3-b]pyridine-5-carbonitrile a particularly useful intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazolopyridine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. For instance, derivatives of this scaffold have been investigated for their ability to modulate tyrosine kinase activity, which is crucial in signal transduction pathways that drive tumor growth and metastasis.

One notable area of research involves the use of 3-Bromo-1H-pyrazolo[4,3-b]pyridine-5-carbonitrile as a starting material for developing small-molecule inhibitors targeting specific disease pathways. Researchers have leveraged its structural features to design molecules that can selectively inhibit aberrant signaling in cancer cells while minimizing toxicity to healthy tissues. The bromine substituent allows for easy introduction of additional pharmacophores through palladium-catalyzed cross-coupling reactions, enabling the creation of highly tailored compounds with optimized bioavailability and target specificity.

The nitrile group also plays a critical role in modulating the pharmacokinetic properties of these derivatives. Upon metabolic activation, nitriles can be converted into amides or carboxylic acids, which can influence drug absorption, distribution, metabolism, and excretion (ADME) profiles. This flexibility makes 3-Bromo-1H-pyrazolo[4,3-b]pyridine-5-carbonitrile a versatile building block for generating lead compounds with improved pharmacological profiles.

Recent advances in computational chemistry have further accelerated the discovery process by enabling high-throughput virtual screening of large libraries of pyrazolopyridine derivatives. Machine learning algorithms have been employed to predict binding affinities and identify promising candidates for experimental validation. These computational approaches have helped researchers prioritize compounds like 3-Bromo-1H-pyrazolo[4,3-b]pyridine-5-carbonitrile based on their predicted biological activity and druggability.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available precursors. Key steps include cyclization reactions to form the pyrazolopyridine core followed by halogenation and cyanation to introduce the bromine and nitrile substituents respectively. Advances in synthetic methodologies have improved yields and purity levels, making it more feasible to produce sufficient quantities for preclinical studies.

In conclusion,3-Bromo-1H-pyrazolo[4,3-b]pyridine-5-carbonitrile (CAS No. 2091782-13-5) represents a promising scaffold for drug discovery with significant potential in oncology and other therapeutic areas. Its unique structural features and reactivity make it an invaluable intermediate for generating novel bioactive molecules. As research continues to uncover new applications for this compound,pyrazolopyridine derivatives are likely to remain at the forefront of pharmaceutical innovation.